Cas no 15180-47-9 (N-Ethyl-N-((triethoxysilyl)methyl)ethanamine)

• Product Name: N-Ethyl-N-((triethoxysilyl)methyl)ethanamine
• CAS No: 15180-47-9
• MF: C₁₁H₂₇NO₃Si
• MW: 249.422484636307
• MDL: MFCD01728991
• CID: 50048
• PubChem ID: 203781
• Update Time: 2025-05-26

N-Ethyl-N-((triethoxysilyl)methyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-((triethoxysilyl)methyl)ethanamine
• (triethoxysilylmethyl)diethylamine
• DIETHYLAMINOMETHYLTRIETHOXYSILANE
• N-ethyl-N-(triethoxysilylmethyl)ethanamine
• ND-22
• (Diethylaminomethyl)triethoxysilane
• (triethoxysilylmethyl)
• (N,N-DIETHYLAMINOMETHYL)TRIETHOXYSILANE
• N-ethyl-N-(triethoxysilylmethyl)ethanamin
• EthanaMine,N-ethyl-N-[(triethoxysilyl)Methyl]-
• Diethyl amino methyl triethoxy silane
• SCHEMBL155946
• ?Diethyl amino methyl triethoxy silane
• CS-0446999
• 15180-47-9
• BRN 1857923
• MFCD01728991
• Diethylamine, N-((triethoxysilyl)methyl)-
• A809223
• FT-0637197
• Ethanamine, N-ethyl-N-((triethoxysilyl)methyl)-
• AKOS008901331
• ADE 3
• DTXSID60164879
• Ethanamine, N-ethyl-N-[(triethoxysilyl)methyl]-
• C11H27NO3Si
• FS-5367
• Diethylaminomethyl Triethoxysilane
• Diethylaminomethyltriethoxy
• A12082
• diethyl[(triethoxysilyl)methyl]amine
• UMXXGDJOCQSQBV-UHFFFAOYSA-N

• MDL： MFCD01728991
• Inchi： 1S/C11H27NO3Si/c1-6-12(7-2)11-16(13-8-3,14-9-4)15-10-5/h6-11H2,1-5H3
• InChI Key： UMXXGDJOCQSQBV-UHFFFAOYSA-N
• SMILES： [Si](CN(CC)CC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 249.17600
• Monoisotopic Mass: 249.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.9A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0,933 g/cm3
• Melting Point: No data available
• Boiling Point: 110-130 ºC (5 mmHg)
• Flash Point: 97.0±22.6 °C
• Refractive Index: 1.4142
• PSA: 30.93000
• LogP: 2.33410
• Vapor Pressure: No data available

N-Ethyl-N-((triethoxysilyl)methyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on N-Ethyl-N-((triethoxysilyl)methyl)ethanamine

Professional Introduction to N-Ethyl-N-((triethoxysilyl)methyl)ethanamine (CAS No. 15180-47-9)

N-Ethyl-N-((triethoxysilyl)methyl)ethanamine, a compound with the chemical identifier CAS No. 15180-47-9, is a versatile intermediate in the field of organic synthesis and material science. This amine derivative features a unique structure that combines an ethyl group, a methyl group, and a triethoxysilyl moiety, making it a valuable building block for various applications.

The compound's molecular structure, characterized by the presence of a triethoxysilyl group, lends itself to applications in the synthesis of silicon-based materials. Silicon-containing compounds are widely used in the production of polymers, coatings, and advanced ceramics due to their excellent thermal stability and mechanical properties. The N-Ethyl-N-((triethoxysilyl)methyl)ethanamine serves as a precursor in the preparation of organosilicon compounds, which are essential in these industries.

In recent years, research has highlighted the importance of functionalized amines in drug development and biotechnology. The amine group in N-Ethyl-N-((triethoxysilyl)methyl)ethanamine provides a reactive site for further functionalization, enabling the synthesis of complex molecules with potential therapeutic applications. Studies have demonstrated its utility in the preparation of novel pharmaceutical intermediates, where its structural features contribute to enhanced bioavailability and target specificity.

The compound's reactivity also makes it a valuable tool in catalysis and polymer chemistry. The combination of the ethyl and triethoxysilyl groups allows for diverse chemical transformations, including nucleophilic substitution reactions and cross-coupling reactions. These reactions are fundamental in the synthesis of advanced materials and pharmaceuticals, where precise control over molecular architecture is crucial.

Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for silicon-containing compounds. The use of N-Ethyl-N-((triethoxysilyl)methyl)ethanamine as an intermediate aligns with these efforts, as it can be synthesized through environmentally friendly methods. For instance, catalytic processes that minimize waste and energy consumption have been developed, further enhancing the compound's appeal for industrial applications.

The role of this compound in nanotechnology is another area of growing interest. Silicon-based nanoparticles and thin films are integral to various technological applications, including electronics, sensors, and solar cells. The ability to functionalize silicon surfaces with organic groups using N-Ethyl-N-((triethoxysilyl)methyl)ethanamine opens up new possibilities for tailoring material properties at the nanoscale.

In conclusion, N-Ethyl-N-((triethoxysilyl)methyl)ethanamine (CAS No. 15180-47-9) is a multifaceted compound with significant implications in multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing silicon-based materials, pharmaceutical intermediates, and advanced polymers. As research continues to evolve, the applications of this compound are expected to expand, driven by advancements in sustainable chemistry and nanotechnology.